6-(3'-Chloro-[1,1'-biphenyl]-4-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C22H16ClN3O2/c23-19-3-1-2-16(11-19)14-4-6-15(7-5-14)22(28)26-9-8-20-18(13-26)10-17(12-24)21(27)25-20/h1-7,10-11H,8-9,13H2,(H,25,27)
• InChI Key: FEDIFEOMUDBAHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)C3=CC=C(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H16ClN3O2
• Molecular Weight: 389.8 g/mol

Description

6-(3'-Chloro-[1,1'-biphenyl]-4-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H16ClN3O2 and its molecular weight is 389.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis of various pyridine and fused pyridine derivatives, including compounds similar to the one . For instance, one study explored the synthesis of a new series of pyridine carbonitriles through the reaction of related compounds with different chemical agents to produce isoquinoline derivatives, naphthyridine derivatives, and several other pyridine derivatives with potential for varied applications due to their unique chemical properties (Al-Issa, 2012). This research highlights the versatility of pyridine carbonitriles in synthesizing complex molecules.

Structural and Optical Properties

The structural and optical properties of similar compounds have been studied to understand their potential applications in materials science. For example, an investigation into the properties of 4H-pyrano[3,2-c]quinoline derivatives thin films revealed that these compounds exhibit significant polycrystallinity in their synthesized form and interesting optical properties when deposited as thin films, suggesting potential uses in optoelectronic applications (Zeyada et al., 2016).

Antimicrobial and Antitumor Activities

Research into halogen derivatives of similar compounds has shown promising antimicrobial activities, indicating their potential as antimicrobial agents. One study reported the synthesis of novel halophenyl derivatives with significant antimicrobial activity, suggesting their applicability in developing new antimicrobial agents (Khafagy et al., 2002). Additionally, benzochromene derivatives have been synthesized and evaluated for their anti-proliferative properties against colorectal cancer cell lines, with findings suggesting potential applications in cancer therapy (Ahagh et al., 2019).

Corrosion Inhibition

Naphthyridine derivatives have been investigated for their corrosion inhibition effects on mild steel in acidic environments, showing high inhibition efficiencies. This research indicates the potential of such compounds in protecting metals from corrosion, which is crucial in industrial applications (Singh et al., 2016).